Cas no 2172221-25-7 (1-(3-hydroxybutyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(3-hydroxybutyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2172221-25-7
• MF: C₈H₁₄N₄O₂
• MW: 198.222361087799
• CID: 5804234
• PubChem ID: 165764604
• Update Time: 2025-10-28

1-(3-hydroxybutyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-hydroxybutyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide
• 2172221-25-7
• EN300-1593705

• Inchi： 1S/C8H14N4O2/c1-5(13)3-4-12-6(2)7(8(9)14)10-11-12/h5,13H,3-4H2,1-2H3,(H2,9,14)
• InChI Key： ZBQITJVVCLPKSQ-UHFFFAOYSA-N
• SMILES： OC(C)CCN1C(C)=C(C(N)=O)N=N1

Computed Properties

• Exact Mass: 198.11167570g/mol
• Monoisotopic Mass: 198.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 94Ų

Additional information on 1-(3-hydroxybutyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(3-hydroxybutyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172221-25-7)

The compound 1-(3-hydroxybutyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172221-25-7) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel bioactive molecules. This triazole derivative has garnered considerable attention due to its unique structural features and promising pharmacological properties. The presence of both a hydroxybutyl side chain and a methyl group on the triazole ring contributes to its diverse chemical reactivity and biological potential.

In recent years, the development of heterocyclic compounds has been a cornerstone in drug discovery efforts. Triazoles, in particular, have emerged as versatile scaffolds due to their ability to modulate various biological pathways. The 5-methyl substitution on the triazole ring enhances its stability and influences its electronic properties, making it an attractive candidate for further derivatization. The 4-carboxamide moiety introduces a polar functional group that can interact with biological targets, while the 3-hydroxybutyl side chain adds hydrophilicity, facilitating solubility and bioavailability.

One of the most compelling aspects of this compound is its potential application in addressing unmet medical needs. Current research indicates that derivatives of this class exhibit inhibitory activity against several enzymes and receptors implicated in inflammatory and infectious diseases. The hydroxybutyl group, in particular, has been shown to enhance binding affinity by forming hydrogen bonds with key residues in target proteins. This feature is critical for designing molecules with high selectivity and efficacy.

Recent studies have highlighted the role of 1-(3-hydroxybutyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide in modulating immune responses. Its structural motif resembles known immunomodulatory agents, suggesting that it may influence cytokine production and immune cell function. Preclinical investigations have demonstrated promising results in models of inflammation and autoimmunity, where this compound demonstrates dose-dependent effects on key inflammatory mediators. These findings align with the broader trend of utilizing triazole-based compounds to develop immunotherapeutic agents.

The synthesis of this compound involves a multi-step process that emphasizes regioselectivity and functional group compatibility. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are essential for subsequent pharmacological evaluation. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the triazole core, while protecting group strategies have been employed to safeguard sensitive functionalities during synthesis.

From a computational chemistry perspective, molecular modeling studies have provided valuable insights into the binding mode of 1-(3-hydroxybutyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide with its target proteins. These simulations have helped rationalize its pharmacological activity and guide further structural optimization efforts. Key interactions predicted by computational models include hydrogen bonding between the hydroxybutyl oxygen atoms and amide nitrogen atoms in protein active sites. Additionally, hydrophobic interactions between the methyl group and aromatic residues have been identified as critical for binding stability.

The pharmacokinetic profile of this compound is another area of active investigation. Preliminary data suggest that it exhibits moderate oral bioavailability and favorable distribution characteristics in vivo. The hydrophilic nature of the 3-hydroxybutyl side chain contributes to its solubility in aqueous media, which is advantageous for formulation development. Furthermore, metabolic stability studies indicate that it undergoes limited biotransformation in vivo, reducing the likelihood of toxic side effects.

In conclusion,1-(3-hydroxybutyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2172221-25-7) represents a promising lead compound with significant therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in areas such as immunomodulation and anti-inflammatory therapy. Ongoing research aims to refine its chemical structure and optimize its pharmacokinetic profile to enhance clinical applicability.